Cas no 66835-10-7 ((4RS,9aRS)-Octahydro-4-methyl-2H-quinolizin-2-one)

• Product Name: (4RS,9aRS)-Octahydro-4-methyl-2H-quinolizin-2-one
• CAS No: 66835-10-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 2006928
• PubChem ID: 433955
• Update Time: 2025-04-21

(4RS,9aRS)-Octahydro-4-methyl-2H-quinolizin-2-one Chemical and Physical Properties

Names and Identifiers

• (4RS,9aRS)-Octahydro-4-methyl-2H-quinolizin-2-one
• Myrtine
• (4R,9aβ)-Octahydro-4-methyl-2H-quinolizine-2-one
• 4-methyl-1,3,4,6,7,8,9,9a-octahydroquinolizin-2-one
• CHEBI:187472
• 4-methyl-octahydro-1H-quinolizin-2-one
• Myrtine Hydrochloride
• 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R,9aR)-
• (4R,9aR)-4-methyl-1,3,4,6,7,8,9,9a-octahydroquinolizin-2-one
• InChI=1/C10H17NO/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h8-9H,2-7H2,1H3/t8-,9-/m1/s
• SCHEMBL546576
• 66835-10-7
• DTXSID601242796
• 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R-cis)-
• KZG62E68A9
• (4R,9aR)-Octahydro-4-methyl-2H-quinolizin-2-one
• Myrtine, (+)-
• (+)-Myrtine

• Inchi： 1S/C10H17NO/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h8-9H,2-7H2,1H3
• InChI Key： GDQCWCOVKFXWMP-UHFFFAOYSA-N
• SMILES： O=C1CC(C)N2CCCCC2C1

Computed Properties

• Exact Mass: 167.131
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines